![molecular formula C6H12O3 B2429873 (2R)-3-Hydroxy-2,3-dimethylbutanoic acid CAS No. 1315051-78-5](/img/structure/B2429873.png)
(2R)-3-Hydroxy-2,3-dimethylbutanoic acid
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Description
(2R)-3-Hydroxy-2,3-dimethylbutanoic acid, commonly known as HDMBA, is a chiral compound that belongs to the class of alpha-hydroxy acids. HDMBA has been the subject of several scientific studies due to its unique chemical properties and potential applications in various fields. In
Scientific Research Applications
Applications in Dermatology and Cosmetology
Hydroxy acids (HAs), including compounds like (2R)-3-Hydroxy-2,3-dimethylbutanoic acid, have a significant role in cosmetic and dermatological formulations. They are used for their beneficial effects on the skin, particularly in treating conditions like photoaging, acne, ichthyosis, rosacea, pigmentation disorders, and psoriasis. Although the biological mechanisms of their action require further elucidation, HAs are known to affect processes like melanogenesis and tanning. The cosmetic vehicles used in these formulations also play a crucial role in the effectiveness of HAs (Kornhauser, Coelho, & Hearing, 2010).
Biotechnological Applications
Lactic acid, a category that includes hydroxycarboxylic acids like this compound, is primarily produced through the fermentation of biomass. Beyond its use in biodegradable polymers, lactic acid is a potential feedstock for green chemistry. Various valuable chemicals, such as pyruvic acid, acrylic acid, 1,2-propanediol, and lactate ester, can be derived from lactic acid through both chemical and biotechnological routes. The "greener" properties of these biotechnological processes hint at a potential shift from chemical routes to more environmentally friendly biotechnological production methods in the future (Gao, Ma, & Xu, 2011).
Antioxidant Properties and Structure-Activity Relationships
Hydroxycinnamic acids (HCAs), which include this compound, are known for their significant biological properties, particularly as antioxidants. Studies focused on the structure-activity relationships (SARs) of HCAs have aimed to generate more potent antioxidant molecules using medicinal chemistry. These studies have revealed that the presence of an unsaturated bond on the side chain of HCAs and the presence of ortho-dihydroxy phenyl groups (catechol moiety) are crucial for their antioxidant activity. While the presence of three hydroxy groups does not necessarily enhance activity, the optimization of the structure of HCAs is a critical task in medicinal chemistry, with implications for the management of oxidative stress-related diseases (Razzaghi-Asl et al., 2013).
properties
IUPAC Name |
(2R)-3-hydroxy-2,3-dimethylbutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-4(5(7)8)6(2,3)9/h4,9H,1-3H3,(H,7,8)/t4-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKMQLWUMYSBWQE-BYPYZUCNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)C(C)(C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)O)C(C)(C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
132.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1315051-78-5 |
Source
|
Record name | (2R)-3-hydroxy-2,3-dimethylbutanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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